Cas no 91324-41-3 (Piperidine,3-ethynyl-1,4-dimethyl-)

• Product name: Piperidine,3-ethynyl-1,4-dimethyl-
• CAS No: 91324-41-3
• MF: C₉H₁₅N
• MW: 137.222102403641
• CID: 799595
• PubChem ID: 13266420

Piperidine,3-ethynyl-1,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Piperidine,3-ethynyl-1,4-dimethyl-
• Piperidine, 3-ethynyl-1,4-dimethyl- (9CI)
• Piperidine,3-ethynyl-1,4-dimethyl-(9ci)
• 1,4-dimethyl-3-ethynylpiperidine
• 91324-41-3

• Inchi： InChI=1S/C9H15N/c1-4-9-7-10(3)6-5-8(9)2/h1,8-9H,5-7H2,2-3H3
• InChI Key： WRVKYVLGOVQVJJ-UHFFFAOYSA-N
• SMILES： CC1CCN(CC1C#C)C

Computed Properties

• Exact Mass: 137.120449483g/mol
• Monoisotopic Mass: 137.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 3.2Ų